Barium nitrate

Specification

• CAS No.: 10022-31-8
• Molecular Formula: BaHNO3
• Molecular Weight: 200.34 g/mol
• IUPAC Name: barium(2+);dinitrate
• Standard InChI: InChI=1S/Ba.HNO3/c;2-1(3)4/h;(H,2,3,4)
• Standard InChI Key: APLQTTYBCHJFIJ-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ba+2]
• Canonical SMILES: [N+](=O)(O)[O-].[Ba]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: White cubic crystals; Lustrous white crystals; Crystals or crystalline powde
• Melting Point: 1098 °F (USCG, 1999); 590 °C; 1094°F

Introduction

Physical Properties of Barium Nitrate

Barium nitrate, also known as "nitrobarite," presents as a white crystalline or powdered substance with a cubic crystal structure. It possesses several important physical characteristics that define its behavior and applications.

Basic Properties and Structure

The compound has the molecular formula Ba(NO₃)₂ with a molecular weight of 261.3745 g/mol. Under standard conditions, barium nitrate exists as an odorless white solid that is slightly soluble in water (approximately 94 g/L) but insoluble in alcohols. Its physical state remains stable at normal temperature and pressure, making it suitable for various industrial applications.

Density and Thermal Properties

Barium nitrate exhibits a density of approximately 3.24 g/cm³, with bulk density measurements ranging between 1600-1900 kg/m³. One of its notable characteristics is its melting point of 592°C, at which point the compound begins to decompose rather than truly melting. This decomposition behavior plays a crucial role in its applications in pyrotechnics and other thermal processes.

Below is a comprehensive table summarizing the key physical properties of barium nitrate:

Property	Value
Molecular Formula	Ba(NO₃)₂
Molecular Weight	261.3745 g/mol
Physical Appearance	White crystalline solid or powder
Crystal Structure	Cubic
Density	3.24 g/cm³
Bulk Density	1600-1900 kg/m³
Melting/Decomposition Point	592°C
Solubility in Water	94 g/L
Solubility in Alcohols	Insoluble

Chemical Properties and Reactions

Barium nitrate demonstrates distinct chemical behaviors that make it valuable for various applications while necessitating specific handling precautions.

Chemical Reactivity

As a strong oxidizer, barium nitrate readily supports combustion when mixed with fuel materials. It can ignite many combustible materials when heated with an open flame, a property that underlies its use in pyrotechnic compositions. When barium nitrate is in an aqueous solution, it fully ionizes to release barium ions (Ba²⁺) and nitrate ions (NO₃⁻).

When dry, finely powdered barium nitrate is added to concentrated sulfuric acid, a reaction occurs producing barium sulfate precipitate and nearly anhydrous nitric acid. This property has applications in specialized chemical synthesis.

Thermal Decomposition

When heated above its decomposition temperature of 592°C, barium nitrate undergoes decomposition according to the following reaction:

Ba(NO₃)₂ → BaO + 2NO₂ + ½O₂

This decomposition produces barium oxide, nitrogen dioxide, and oxygen. Under specific conditions, such as heating in an atmosphere of nitric oxide, barium nitrate can instead form barium nitrite:

Ba(NO₃)₂ + 2NO → Ba(NO₂)₂ + 2NO₂

Recent research has demonstrated that the decomposition temperature of barium nitrate can be modified through preparation of porous structures or mixing with metal oxides. Studies show a progressive decrease in decomposition temperature when barium nitrate is prepared as a porous material and combined with various metal oxides.

Synthesis and Preparation Methods

Multiple approaches exist for synthesizing barium nitrate, each with specific advantages depending on the intended application and available starting materials.

Industrial Production Methods

The most common industrial method for producing barium nitrate involves the reaction of barium carbonate with nitric acid:

BaCO₃ + 2HNO₃ → Ba(NO₃)₂ + CO₂ + H₂O

Alternative industrial synthesis routes include reacting barium oxide directly with nitric acid:

BaO + 2HNO₃ → Ba(NO₃)₂ + H₂O

These methods are scalable for commercial production and yield high-purity barium nitrate suitable for industrial applications.

Laboratory Synthesis Procedures

In laboratory settings, several additional methods are available for preparing barium nitrate. These include:

• Direct reaction of barium metal with nitric acid:
  2HNO₃ + Ba → Ba(NO₃)₂ + H₂

• Reaction of barium hydroxide with ammonium nitrate:
  Ba(OH)₂ + 2NH₄NO₃ → Ba(NO₃)₂ + 2NH₃ + 2H₂O

• Metathesis reactions involving barium chloride with either sodium nitrate or silver nitrate:
  BaCl₂ + 2NaNO₃ → Ba(NO₃)₂ + 2NaCl

The following table summarizes the various preparation methods for barium nitrate:

Method	Reactants	Reaction Equation	Considerations
Carbonate Method	BaCO₃ + HNO₃	BaCO₃ + 2HNO₃ → Ba(NO₃)₂ + CO₂ + H₂O	Most common industrial method
Oxide Method	BaO + HNO₃	BaO + 2HNO₃ → Ba(NO₃)₂ + H₂O	Direct conversion from oxide
Metal Reaction	Ba + HNO₃	Ba + 2HNO₃ → Ba(NO₃)₂ + H₂	Requires careful handling of barium metal
Hydroxide Method	Ba(OH)₂ + NH₄NO₃	Ba(OH)₂ + 2NH₄NO₃ → Ba(NO₃)₂ + 2NH₃ + 2H₂O	Produces ammonia gas
Chromate Method	BaCrO₄ + HNO₃	BaCrO₄ + 2HNO₃ → Ba(NO₃)₂ + H₂CrO₄	Used in specialized research
Metathesis	BaCl₂ + NaNO₃/AgNO₃	BaCl₂ + 2NaNO₃ → Ba(NO₃)₂ + 2NaCl	Filtration required to remove salt byproduct

Optimization of Synthesis Parameters

Research on barium nitrate preparation from barium chromate and nitric acid has investigated the effects of various parameters on product quality. Studies have found that solubility decreases with increasing reaction time, stirring rate, and nitric acid concentration, while it increases with reaction temperature.

The optimum conditions determined for this specific synthesis route are: reaction time of 30 minutes, temperature of 40-50°C, stirring rate of 100-200 rpm, and nitric acid concentration of 15 mol/L. These parameters highlight the importance of careful process control in achieving desired product characteristics.

Applications and Uses

Barium nitrate serves diverse functions across multiple industries due to its unique chemical and physical properties.

Pyrotechnics and Signal Devices

The most prominent application of barium nitrate is in pyrotechnics, where it functions as both an oxidizer and a color-producing agent. When ignited in pyrotechnic compositions, barium compounds emit a distinct bright green flame, making barium nitrate valuable for signal flares, fireworks, and other visual signaling devices.

Its oxidizing properties also make it useful in flash powder compositions that produce bright flashes and loud reports when ignited. These applications take advantage of both the oxidizing capacity of the nitrate component and the distinctive spectral emission of barium.

Military and Industrial Explosives

In specialized explosive applications, barium nitrate serves as a component in formulations including:

• Thermate-TH3, a thermite-based incendiary composition

• Baratol, an explosive mixture containing TNT and barium nitrate

• Thermite boosters, where barium nitrate functions as an oxidizer

These applications utilize the compound's strong oxidizing properties and thermal decomposition characteristics.

Electronic and Ceramic Materials

The electronics industry employs barium nitrate in the manufacture of electronic ceramics, piezoelectric materials, and other specialized components. These applications require high-purity barium nitrate with consistent chemical properties to ensure reliable performance of the resulting materials.

Chemical Synthesis

Barium nitrate serves as a precursor in the manufacture of barium peroxide (BaO₂) and other barium compounds. It also finds application in the vacuum-tube industry for specialized processes. Its role as a source of barium in various chemical reactions makes it valuable in both research and industrial synthesis contexts.

Specialized Research on Porous Barium Nitrate

Recent scientific investigations have focused on developing and characterizing porous forms of barium nitrate with enhanced reactivity for specialized applications.

Preparation of Porous Structures

Researchers have successfully developed methods to prepare porous barium nitrate structures by incorporating inorganic vesicants such as ammonium oxalate into barium nitrate and subsequently heating the mixture to approximately 300°C. This thermal treatment causes decomposition of the vesicant, creating micropores throughout the barium nitrate structure.

Scanning electron microscopy (SEM) images reveal that the resulting porous barium nitrate has a rough structure with pores approximately 1 μm in diameter. These micropores significantly increase the surface area of the material, enhancing its reactivity compared to standard crystalline barium nitrate.

Thermal Properties with Metal Oxides

Studies on the thermal decomposition of porous barium nitrate mixed with various metal oxides have yielded valuable insights into potential applications in energetic materials. Research data indicates that both the porosity and the presence of metal oxides can substantially reduce the decomposition temperature of barium nitrate.

The following table presents the initial decomposition temperatures for various barium nitrate formulations:

Composition	Initial Decomposition Temperature (°C)
Standard Ba(NO₃)₂	582.0
Porous Ba(NO₃)₂	567.8
Ba(NO₃)₂/NiO	564.2
Porous Ba(NO₃)₂/Cu₂O	563.5
Porous Ba(NO₃)₂/Fe₂O₃	556.5
Porous Ba(NO₃)₂/CoO	551.6

These findings demonstrate that the combination of porous structure and metal oxide additives can significantly lower the thermal activation energy required for barium nitrate decomposition, with potential applications in controlled energetic reactions.